Cas no 873002-39-2 (N-methyl-4-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-methyl-4-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 873002-39-2
• MF: C₈H₈F₃NO₂S
• MW: 239.214831352234
• CID: 1873398
• PubChem ID: 8468109
• Update Time: 2025-04-21

N-methyl-4-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-methyl-4-(trifluoromethyl)-
• N-methyl-4-(trifluoromethyl)benzene-1-sulfonamide
• N-methyl-4-trifluoromethyl-phenylsulfonamide
• DB-418640
• CS-0350838
• SCHEMBL2371994
• CHEMBL4084494
• N-methyl-4-(trifluoromethyl)benzenesulfonamide
• EN300-1452715
• 873002-39-2
• NRKCZBWVAQJOOG-UHFFFAOYSA-N
• AKOS008009676

• Inchi： 1S/C8H8F3NO2S/c1-12-15(13,14)7-4-2-6(3-5-7)8(9,10)11/h2-5,12H,1H3
• InChI Key： NRKCZBWVAQJOOG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(F)(F)F)=CC=1)(NC)(=O)=O

Computed Properties

• Exact Mass: 239.02278416Da
• Monoisotopic Mass: 239.02278416Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.6Ų